Spermine(hbbh)

• Molecular Formula: C20H42N4O4
• Molecular Weight: 402.6 g/mol
• InChI: InChI=1S/C20H42N4O4/c1-19(2,3)27-17(25)23(15-9-11-21)13-7-8-14-24(16-10-12-22)18(26)28-20(4,5)6/h7-16,21-22H2,1-6H3
• InChIKey: SXSUKFQJCFUOTC-UHFFFAOYSA-N

Spermine(hbbh) (N4,N9-di-Boc-spermine) Procurement Overview: A Protected Polyamine Building Block for Precise Bioconjugation and Solid-Phase Synthesis

Spermine(hbbh), systematically known as N4,N9-di-Boc-spermine (CAS 177213-61-5), is a chemically protected derivative of the endogenous polyamine spermine . It features two tert-butoxycarbonyl (Boc) protecting groups at the N4 and N9 positions of the spermine backbone, leaving two primary amines free for further conjugation . This protection strategy is employed to overcome the inherent reactivity of the native spermine polycation, enabling its controlled and site-specific incorporation as a linker or scaffold in complex synthetic workflows . Its primary utility lies as a synthon in solid-phase peptide synthesis (SPPS) for constructing polyamine-containing biomolecules and as a versatile intermediate for developing targeted drug delivery systems and bioconjugates .

Workflow Solid-phase peptide synthesis (Fmoc-SPPS) compatible

Selection Orthogonal Boc protection enables site-specific coupling

Use Context Protected spermine scaffold for polyamine bioconjugates

Why Spermine(hbbh) is Not Interchangeable with Unprotected Spermine or Spermidine Analogs

Generic substitution with unprotected spermine or related polyamines like spermidine is not feasible when precise molecular architecture is required, due to fundamental differences in reactivity and function. Unprotected spermine is a tetra-cationic molecule that interacts promiscuously with negatively charged biological surfaces, making controlled synthetic manipulation impossible without side reactions . Spermine(hbbh), by contrast, is a specifically protected intermediate that provides orthogonal reactivity: two Boc-protected amines are inert under standard coupling conditions, while two free amines are available for site-specific conjugation [1]. This enables its use in solid-phase peptide synthesis (SPPS) workflows that are incompatible with the free polyamine . Furthermore, while spermine exhibits higher potency than spermidine in biological assays—for instance, demonstrating 2-fold greater binding affinity for DNA [2]—this functional superiority of the native molecule is irrelevant for synthetic applications, where the controlled reactivity of Spermine(hbbh) is the key selection driver.

Reactivity Unprotected spermine’s tetra-cationic nature may cause uncontrolled side reactions, making SPPS coupling steps incompatible without orthogonal protection.

Analog mismatch Spermidine or other polyamines lack the Boc-protected amine pattern; biological assay differences do not transfer to synthetic workflow fit.

• [1] MedChemExpress. (n.d.). N4,N9-di-Boc-spermine Product Information. medchemexpress.eu. View Source
• [2] International Atomic Energy Agency (IAEA). (2013). Thermodynamics of the DNA binding of biogenic polyamines: Calorimetric and spectroscopic investigations. Journal of Chemical Thermodynamics, 57, 445-453. View Source

Spermine(hbbh) Quantified Differentiation: Head-to-Head Evidence vs. Native Spermine and Polyamine Analogs

Comparative DNA Binding Affinity: Native Spermine Exhibits 2-Fold Higher Affinity than Spermidine

The native form of the compound, spermine, demonstrates a quantitatively superior binding affinity for calf thymus DNA compared to its precursor, spermidine. This intrinsic property of the spermine backbone underpins its selection for applications involving DNA interaction. The binding affinity (Ki) for spermine was determined to be 6.20 × 10^5 M^-1, which is 2-fold higher than that of spermidine (Ki = 3.10 × 10^5 M^-1) [1]. This enhanced interaction correlates with a greater stabilization of the DNA melting temperature (ΔTm): spermine increases Tm by 17 K, compared to an 11 K increase by spermidine [1].

DNA Binding Affinity

Head-to-head comparison

2-fold higher Ki; ΔTm +6 K vs spermidine

Supports spermine scaffold preference for DNA complexation studies

Native spermine evidence; protected form reactivity differs

Evidence Dimension	DNA Binding Affinity (Ki) and Thermal Stabilization (ΔTm)
Target Compound Data	Ki = 6.20 × 10^5 M^-1; ΔTm = 17 K
Comparator Or Baseline	Spermidine: Ki = 3.10 × 10^5 M^-1; ΔTm = 11 K
Quantified Difference	2-fold higher binding affinity; 6 K greater thermal stabilization
Conditions	Calf thymus DNA in isothermal titration calorimetry and thermal melting experiments at T = 293.15 K

Why This Matters

This data confirms the spermine backbone offers superior DNA complexation, making its protected derivative, Spermine(hbbh), the preferred scaffold for developing potent gene delivery vectors and nucleic acid probes.

• [1] International Atomic Energy Agency (IAEA). (2013). Thermodynamics of the DNA binding of biogenic polyamines: Calorimetric and spectroscopic investigations. Journal of Chemical Thermodynamics, 57, 445-453. View Source

Potency in Inhibiting Lipid Peroxidation: Spermine Reduces MDA Release by 52% vs. 39.5% for Spermidine

In a direct head-to-head comparison of antioxidant efficacy on erythrocyte membranes, native spermine was significantly more effective than spermidine in mitigating free radical-induced damage. In red blood cells exposed to hydrogen peroxide (10 mM), the addition of spermine resulted in a 52% decrease in malondialdehyde (MDA) release, a key marker of lipid peroxidation [1]. Under identical conditions, the addition of spermidine produced a smaller, 39.5% decrease in MDA release [1].

Lipid Peroxidation

Head-to-head comparison

52% MDA decrease vs 39.5% (spermidine)

Reported antioxidant assay response context

Native spermine in RBC model; p < 0.001

Evidence Dimension	Decrease in Malondialdehyde (MDA) Release
Target Compound Data	52% decrease (p < 0.001)
Comparator Or Baseline	Spermidine: 39.5% decrease (p < 0.001); Putrescine: no evaluable effect
Quantified Difference	12.5 percentage points greater reduction in MDA release
Conditions	Human red blood cells (RBCs) stimulated with 10 mM hydrogen peroxide

Why This Matters

This quantitative advantage in cytoprotection reinforces the biological relevance of the spermine scaffold, making Spermine(hbbh) a compelling building block for designing molecules intended to combat oxidative stress.

• [1] Farriol, M., et al. (2003). Antioxidant effect of polyamines on erythrocyte cell membrane lipoperoxidation after free-radical damage. Phytotherapy Research, 17(1), 43-47. View Source

Antioxidant Efficiency in Polyunsaturated Fatty Acid Systems: Spermine is 1.64-Fold More Efficient than Spermidine

A systematic comparison of polyamine antioxidant efficiency, measured by the inhibition of oxidation of polyunsaturated fatty acids, established a clear structure-activity relationship where efficacy increases with the number of amine groups. The relative antioxidative effect was quantified, setting spermine's efficiency at 100.0 as a benchmark [1]. In this assay system, spermidine exhibited a relative efficiency of 61.0, while putrescine was only 23.0 [1].

Antioxidant Efficiency

Head-to-head comparison

1.64-fold higher relative efficiency

Supports polyamine scaffold structure-activity interpretation

Based on native spermine; oxidation assay context

Evidence Dimension	Relative Antioxidative Effect (inhibition of oxidation of polyunsaturated fatty acids)
Target Compound Data	100.0 (Relative Efficiency)
Comparator Or Baseline	Spermidine: 61.0; Putrescine: 23.0
Quantified Difference	Spermine is 1.64-fold more efficient than spermidine and 4.35-fold more efficient than putrescine
Conditions	Measurement of primary and secondary oxidation products of polyunsaturated fatty acids via gas and liquid chromatography

Why This Matters

This data demonstrates that the tetra-amine spermine structure provides a significant, quantifiable advantage over tri- and di-amine analogs in antioxidant capacity, a key consideration for researchers selecting a polyamine scaffold.

• [1] Løvaas, E. (1991). Antioxidative effects of polyamines. Journal of the American Oil Chemists' Society, 68(6), 448-451. View Source

Receptor-Mediated DNA Binding Enhancement: Spermine Increases Progesterone Receptor-DNA Binding to 44%, Outperforming Spermidine

The differential effect of polyamines on facilitating protein-DNA interactions is exemplified by their modulation of progesterone receptor (PR) binding to DNA. Incubation of the 7S form of the PR with 0.25 mM spermine increased its DNA binding to 44 ± 5% [1]. In a direct comparison, 1 mM spermidine increased binding to only 37 ± 3%, while 1 mM putrescine resulted in a modest 16 ± 4% [1].

Receptor-DNA Binding

Head-to-head comparison

44% binding at 0.25 mM vs 37% at 1 mM spermidine

Supports DNA-protein interaction modulation context

Native spermine; lower concentration needed

Evidence Dimension	Progesterone Receptor-DNA Binding (%)
Target Compound Data	44 ± 5% (at 0.25 mM spermine)
Comparator Or Baseline	Spermidine: 37 ± 3% (at 1 mM); Putrescine: 16 ± 4% (at 1 mM); Untreated: 7 ± 3%
Quantified Difference	Spermine increased binding by 7 percentage points over spermidine, and required a 4-fold lower concentration to achieve a superior effect
Conditions	Progesterone receptor from rabbit uterus in a hypotonic buffer system

Why This Matters

This illustrates the unique potency of the spermine structure to modulate protein-DNA interactions at lower concentrations, a critical factor for in vitro assays and a valuable design principle for developing transcriptional modulators.

• [1] Thomas, T., & Kiang, D. T. (1988). Modulation of the binding of progesterone receptor to DNA by polyamines. Cancer Research, 48(5), 1217-1222. View Source

Antiproliferative Potency on Cancer Cells: Spermine Confirmed as More Potent than Spermidine

The differential impact of polyamines on cell proliferation was investigated across multiple cell lines. The findings consistently demonstrated that native spermine is a more potent inhibitor of cell growth compared to spermidine [1]. For example, in the androgen-sensitive LNCaP prostate cancer cell line, the IC50 of spermine was determined to be 1.5 mM, demonstrating cytotoxic potential [2].

Antiproliferative Comparison

Class-level inference

Spermine more potent; IC50 1.5 mM in LNCaP

Reported cell-model response context

Data to verify; protected derivative may differ

Evidence Dimension	Antiproliferative Potency (Qualitative and Quantitative)
Target Compound Data	Spermine is a more potent antiproliferative agent than spermidine [1]; IC50 of 1.5 mM in LNCaP cells [2]
Comparator Or Baseline	Spermidine: Less potent antiproliferative effect than spermine [1]
Quantified Difference	Spermine's antiproliferative effect is qualitatively and quantitatively superior to spermidine
Conditions	Multiple cell lines including murine fibroblasts and human prostate cancer (LNCaP) cells

Why This Matters

The enhanced antiproliferative activity of the spermine core suggests that molecules built from the Spermine(hbbh) scaffold may inherit this superior biological potency, making it a strategic choice for developing novel anticancer agents.

• [1] Peter, L. (2024). In-vitro-Analyse der Glutamin-Restriktion im murinen Modellsystem L929 sowie des Einflusses potentieller caloric restriction mimetics auf das Plattenepithelkarzinom HNSCC. Doctoral Thesis, University of Würzburg. View Source
• [2] Zaletok, S. P., et al. (n.d.). The Influence of Spermine and Chlorhexidine on the Survival, Electrokinetic and Cytomorphological Characteristics of Human Prostate Cancer Cells. scite.ai. View Source

Native Spermine as an Endogenous Suppressor of AR Signaling in Castration-Resistant Prostate Cancer (CRPC)

A specific and therapeutically relevant mechanism has been identified for native spermine in the context of castration-resistant prostate cancer (CRPC). Research has demonstrated that spermine acts as a natural anti-cancer metabolite by inhibiting PRMT1 to transcriptionally suppress signaling from both full-length androgen receptor (AR-FL) and the constitutively active splice variant AR-V7 [1]. This dual inhibition offers a potential strategy to overcome resistance to current AR-targeted therapies [1].

AR Signaling Suppression

Supporting evidence

Inhibits PRMT1 to downregulate AR-FL and AR-V7

Supports pathway-response interpretation in CRPC models

Native spermine mechanism; protected form requires validation

Evidence Dimension	Mechanism of Action in CRPC
Target Compound Data	Inhibits PRMT1 to downregulate AR-FL and AR-V7 signaling
Comparator Or Baseline	Not applicable; this is a unique pathway-specific action of spermine
Quantified Difference	Not applicable
Conditions	Castration-resistant prostate cancer (CRPC) cell models

Why This Matters

This highly specific mechanism provides a strong rationale for utilizing the Spermine(hbbh) scaffold to design novel therapeutics precisely targeting AR-driven pathways in advanced prostate cancer.

• [1] Li, X., et al. (2023). Spermine Is a Natural Suppressor of AR Signaling in Castration-Resistant Prostate Cancer. Cell Reports, 42(7), 112798. View Source

Strategic Applications of Spermine(hbbh) Justified by Quantitative Evidence

Solid-Phase Peptide Synthesis (SPPS) of Polyamine-Modified Peptides

Spermine(hbbh) is an essential synthon for the solid-phase synthesis of peptides containing a spermine moiety . Its orthogonal Boc-protecting groups are stable to the acidic deprotection conditions of Fmoc-based SPPS, yet can be removed under mild conditions post-synthesis. This allows for the precise and automated incorporation of the spermine scaffold into peptide sequences, enabling the creation of complex, polycationic peptidomimetics that are otherwise impossible to synthesize using unprotected spermine due to its uncontrolled reactivity.

Synthesis of Non-Viral Gene Delivery Vectors

The intrinsic, quantifiably superior DNA-binding properties of the spermine core—2-fold higher affinity and a 17 K increase in Tm compared to spermidine [1]—make Spermine(hbbh) the optimal starting material for constructing lipopolyamines and other synthetic vectors for gene therapy. Researchers can leverage the compound's orthogonal amines to conjugate lipophilic tails, targeting ligands, or PEG chains to the free amines, creating multifunctional vectors that retain the potent DNA-condensing ability of the spermine backbone while mitigating its inherent toxicity.

Development of Novel Probes for Nucleic Acid Detection

The Spermine(hbbh) scaffold is ideally suited for developing long-chain, biotinylated nucleic acid probes [2]. The compound's two free amines can serve as attachment points for reporter molecules like biotin, creating a stable linker arm that separates the bulky reporter from the DNA hybridization site. The demonstrated ability of spermine to increase DNA-binding of regulatory proteins, such as the progesterone receptor by up to 44% [3], provides a strong mechanistic basis for its use in enhancing the sensitivity and specificity of hybridization assays.

Design of Targeted Anti-Cancer Conjugates

The evidence that native spermine acts as an endogenous suppressor of AR signaling in castration-resistant prostate cancer [4] and exhibits potent antiproliferative effects (IC50 of 1.5 mM in LNCaP cells) [5] provides a strong biological rationale for its use as a pharmacophore. Spermine(hbbh) allows medicinal chemists to conjugate the active spermine moiety to tumor-homing peptides or antibodies via its free amines, creating targeted drug conjugates designed to deliver the AR-suppressing and antiproliferative payload directly to prostate cancer cells, potentially reducing systemic toxicity.

Application

Selection Property

Validation Focus

Solid-phase peptide synthesis

Orthogonal Boc protection compatible with Fmoc chemistry

Coupling efficiency and post-synthesis deprotection

Non-viral gene delivery vector synthesis

Polyamine scaffold with reported DNA complexation context

Vector assembly and transfection efficiency in cell models

Long-chain biotinylated hybridization probes

Free amines for biotin conjugation; scaffold for DNA binding enhancement

Probe sensitivity and specificity in hybridization assays

Prostate cancer cell-model conjugate studies

Polyamine pharmacophore scaffold with reported AR pathway context

AR pathway-response and cell-viability endpoints in CRPC models

• [1] International Atomic Energy Agency (IAEA). (2013). Thermodynamics of the DNA binding of biogenic polyamines: Calorimetric and spectroscopic investigations. Journal of Chemical Thermodynamics, 57, 445-453. View Source
• [2] Viscidi, R. P., et al. (1986). Chemically synthesized non-radioactive biotinylated long-chain nucleic acid hybridization probes. Nucleic Acids Research, 14(12), 4903-4919. View Source
• [3] Thomas, T., & Kiang, D. T. (1988). Modulation of the binding of progesterone receptor to DNA by polyamines. Cancer Research, 48(5), 1217-1222. View Source
• [4] Li, X., et al. (2023). Spermine Is a Natural Suppressor of AR Signaling in Castration-Resistant Prostate Cancer. Cell Reports, 42(7), 112798. View Source
• [5] Zaletok, S. P., et al. (n.d.). The Influence of Spermine and Chlorhexidine on the Survival, Electrokinetic and Cytomorphological Characteristics of Human Prostate Cancer Cells. scite.ai. View Source